Rauvoyunine B

Core Science & Biosynthesis

Technical Guide: Isolation of Rauvoyunine B from Rauvolfia yunnanensis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the isolation and characterization of rauvoyunine B, a monoterpenoid indole (B1671886) alkaloid discovered in Rauvolfia yunnanensis. The methodologies outlined are based on the research published by Li et al. in the journal Molecules in 2019.

Introduction

Rauvolfia yunnanensis Tsiang is a shrub distributed in the south of China and has been traditionally used in medicine for various ailments. Phytochemical investigations have revealed that this plant is a rich source of structurally diverse indole alkaloids. Bioactivity-guided fractionation of the total alkaloids from R. yunnanensis led to the isolation of several compounds, including the novel sarpagine-type alkaloid, rauvoyunine B. This document details the experimental procedures for its extraction, purification, and structural elucidation.

Physicochemical and Spectroscopic Data of Rauvoyunine B

The structural characterization of rauvoyunine B was accomplished through a combination of High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Table 1: Physicochemical Properties and HRESIMS Data for Rauvoyunine B

Property	Value
Appearance	Yellowish, amorphous powder
Molecular Formula	C₂₁H₂₄N₂O₄
HRESIMS [M+H]⁺ (m/z)	Calculated: 381.1809, Found: 381.1812

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Rauvoyunine B (in CD₃OD, at 400 MHz for ¹H and 100 MHz for ¹³C)

Position	δC (ppm)	δH (ppm), mult. (J in Hz)
2	136.9	-
3	52.8	4.34, m
5	54.7	4.54, m
6	34.3	2.58, m; 2.29, m
7	107.1	-
8	129.4	7.50, d (7.5)
9	120.5	7.03, t (7.5)
10	123.0	7.17, t (7.5)
11	112.2	6.84, d (7.5)
12	145.4	-
13	138.8	-
15	34.8	2.65, m
16	54.4	4.10, d (9.8)
17	65.8	4.05, m
18	13.0	1.69, d (6.8)
19	122.9	5.51, q (6.8)
20	132.1	-
21	59.9	4.30, m
OCH₃	56.8	3.84, s
N-CH₃	-	-
OH	-	-

Experimental Protocols

Plant Material

The whole plants of Rauvolfia yunnanensis Tsiang were collected in the Honghe district of Yunnan Province, China. The plant material was identified by Prof. J. K. Liu at the Kunming Institute of Botany, Chinese Academy of Sciences.

Extraction and Isolation of Total Alkaloids

The air-dried and powdered whole plants of R. yunnanensis (10 kg) were subjected to extraction with 95% ethanol (B145695) (3 x 50 L) at room temperature. The resulting extract was concentrated under reduced pressure to yield a crude extract (800 g). This crude extract was then dissolved in a 0.5% aqueous HCl solution and partitioned with ethyl acetate (B1210297) (EtOAc) to remove non-alkaloidal components. The acidic aqueous layer was then basified with a 10% aqueous ammonia (B1221849) solution to a pH of 9-10 and subsequently extracted with chloroform (B151607) (CHCl₃). The CHCl₃ extract was concentrated to afford the total alkaloids (100 g).

Chromatographic Purification of Rauvoyunine B

The total alkaloid extract (100 g) was subjected to column chromatography over silica (B1680970) gel (200-300 mesh), eluting with a gradient of CHCl₃-MeOH (from 100:0 to 0:100, v/v) to yield ten fractions (Fr. 1–10).

Fraction 5 (Fr. 5, 10 g) was further chromatographed on a silica gel column with a petroleum ether-acetone gradient (from 10:1 to 1:1, v/v) to give five subfractions (Fr. 5.1–5.5). Subfraction Fr. 5.3 was then purified by preparative Thin Layer Chromatography (pTLC) with a developing solvent system of CHCl₃-MeOH (20:1, v/v) to yield rauvoyunine B (12 mg).

Bioactivity Assay: T-Cell Proliferation

The immunosuppressive activity of the isolated compounds was evaluated by their effect on human T-cell proliferation.

• Cell Culture: Human T-cells were cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, and 100 µg/mL streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO₂.

• Assay Protocol: T-cells were seeded in 96-well plates at a density of 2 x 10⁵ cells/well. The cells were then treated with various concentrations of the test compounds. Concanavalin A (ConA) was added to stimulate T-cell proliferation.

• Data Analysis: After a 48-hour incubation period, cell proliferation was measured using a Cell Counting Kit-8 (CCK-8) assay. The absorbance was read at 450 nm. The half-maximal inhibitory concentration (IC₅₀) was calculated to determine the immunosuppressive activity.

Table 3: Immunosuppressive Activity of Selected Alkaloids from R. yunnanensis

Compound	IC₅₀ (µM) on T-Cell Proliferation
11-hydroxyburnamine (1)	5.9
Rauvoyunine B (3)	> 10
Reserpine (6)	5.0
Positive Control (Cyclosporin A)	0.03

Experimental Workflow and Diagrams

The following diagram illustrates the bioactivity-guided isolation process for rauvoyunine B from Rauvolfia yunnanensis.

Elucidation of the Chemical Structure of Rauvoyunine B: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation of Rauvoyunine B, a picraline-type indole (B1671886) alkaloid. The information presented is based on the initial isolation and characterization of this natural product from the aerial parts of Rauvolfia yunnanensis. This document details the experimental methodologies employed and presents the key spectroscopic data that were instrumental in determining its complex molecular architecture.

Isolation of Rauvoyunine B

Rauvoyunine B was first isolated from the aerial parts of the plant Rauvolfia yunnanensis. The dried and powdered plant material underwent an exhaustive extraction and separation process to yield the pure compound.

Experimental Protocol: Extraction and Isolation

• Extraction: The air-dried and powdered aerial parts of Rauvolfia yunnanensis were percolated with 90% ethanol (B145695) at room temperature. The resulting extract was then concentrated under reduced pressure to yield a crude residue.

• Acid-Base Partitioning: The crude extract was suspended in a 0.5% aqueous solution of hydrochloric acid and partitioned with ethyl acetate (B1210297) to remove neutral and weakly basic compounds. The acidic aqueous layer, containing the alkaloids, was then basified with ammonia (B1221849) solution to a pH of 9-10.

• Alkaloid Extraction: The basified solution was subsequently extracted with a mixture of chloroform (B151607) and isopropanol (B130326) (4:1, v/v) to obtain the total alkaloids.

• Chromatographic Separation: The total alkaloids were subjected to repeated column chromatography over silica (B1680970) gel, Sephadex LH-20, and preparative HPLC to afford the pure Rauvoyunine B.

Spectroscopic Data and Structure Elucidation

The definitive structure of Rauvoyunine B was established through a combination of advanced spectroscopic techniques, including High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS), and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

2.1. Mass Spectrometry

High-resolution mass spectrometry provided the molecular formula for Rauvoyunine B.

Technique	Result	Interpretation
HRESIMS	m/z 409.1687 [M+Na]⁺	Molecular Formula: C₂₁H₂₆N₂O₅

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of Rauvoyunine B were recorded in deuterated chloroform (CDCl₃). The assignments were confirmed by a series of 2D NMR experiments, including ¹H-¹H COSY, HSQC, and HMBC.

Table 1: ¹H NMR Data for Rauvoyunine B (500 MHz, CDCl₃)

Position	δH (ppm)	Multiplicity	J (Hz)
1	8.05	br s
3	4.15	m
5α	2.50	m
5β	3.10	m
6α	2.15	m
6β	2.30	m
9	7.49	d	7.5
10	7.12	t	7.5
11	7.18	t	7.5
12	7.35	d	7.5
14α	1.80	m
14β	2.05	m
15	2.85	m
18	1.05	d	6.5
19	4.25	q	6.5
21α	4.10	d	12.0
21β	4.45	d	12.0
OMe	3.75	s
OAc	2.10	s

Table 2: ¹³C NMR Data for Rauvoyunine B (125 MHz, CDCl₃)

Position	δC (ppm)	Position	δC (ppm)
2	175.5	14	30.2
3	55.8	15	35.5
5	52.1	16	108.5
6	21.8	17	170.1
7	55.2	18	15.2
8	135.1	19	70.5
9	118.2	20	130.5
10	119.8	21	65.8
11	122.1	OMe	52.5
12	111.2	OAc	21.1, 170.8
13	145.5

Logical Workflow for Structure Elucidation

The process of elucidating the structure of Rauvoyunine B followed a logical progression from initial isolation to the final confirmation of its chemical architecture. This workflow is visualized in the diagram below.

Caption: Workflow for the structure elucidation of Rauvoyunine B.

This in-depth guide provides a foundational understanding of the methodologies and data interpretation that led to the successful elucidation of the chemical structure of Rauvoyunine B. For further details, researchers are encouraged to consult the primary literature on the isolation and characterization of this compound.

In-Depth Technical Guide on the Structural Analogs and Derivatives of Rauvoyunine B

A Note on Data Availability: Publicly available information on Rauvoyunine B, a picraline-type indole (B1671886) alkaloid isolated from Rauvolfia yunnanensis, is scarce. This guide leverages data from closely related structural analogs and other cytotoxic Rauvolfia alkaloids to provide a comprehensive technical overview for researchers, scientists, and drug development professionals. The principles and methodologies described herein are representative of the broader class of indole alkaloids to which Rauvoyunine B belongs.

Introduction to Rauvoyunine B and its Analogs

Rauvoyunine B is a naturally occurring picraline-type indole alkaloid with the chemical formula C₂₃H₂₆N₂O₆. It has been evaluated for its in-vitro cytotoxicity against various human tumor cell lines. Given the limited specific data on Rauvoyunine B, this guide will focus on the broader family of related indole and bisindole alkaloids, particularly those isolated from the Rauvolfia and Alstonia genera, which are known for their potent cytotoxic activities. This approach allows for a detailed exploration of relevant synthetic strategies, biological activities, and mechanisms of action that are likely applicable to Rauvoyunine B and its future derivatives.

Biological Activity and Quantitative Data

Structural analogs of Rauvoyunine B, particularly bisindole alkaloids from the related genus Alstonia, have demonstrated significant cytotoxic effects against various cancer cell lines. The dimerization of these indole alkaloids appears to be a key factor in their enhanced cytotoxic potency. Below is a summary of the available quantitative data on the cytotoxicity of these related compounds.

Alkaloid	Cell Line	Cancer Type	IC₅₀ (µM)
O-acetylmacralstonine	MOR-P	Adenocarcinoma (Lung)	2-10[1]
COR-L23	Large Cell Carcinoma (Lung)	2-10[1]
StMI11a	Melanoma	2-10[1]
Caki-2	Renal Cell Carcinoma	2-10[1]
MCF7	Adenocarcinoma (Breast)	2-10[1]
LS174T	Adenocarcinoma (Colon)	2-10[1]
Villalstonine	MOR-P	Adenocarcinoma (Lung)	2-10[1]
COR-L23	Large Cell Carcinoma (Lung)	2-10[1]
StMI11a	Melanoma	2-10[1]
Caki-2	Renal Cell Carcinoma	2-10[1]
MCF7	Adenocarcinoma (Breast)	2-10[1]
LS174T	Adenocarcinoma (Colon)	2-10[1]
Macrocarpamine	MOR-P	Adenocarcinoma (Lung)	2-10[1]
COR-L23	Large Cell Carcinoma (Lung)	2-10[1]
StMI11a	Melanoma	2-10[1]
Caki-2	Renal Cell Carcinoma	2-10[1]
MCF7	Adenocarcinoma (Breast)	2-10[1]
LS174T	Adenocarcinoma (Colon)	2-10[1]
Harmalacidine	U-937	Leukemia	3.1 ± 0.2[2]
Cryptolepine (B1217406)	Various	Hematological & Solid Tumors	0.9 - 2.8[3]

Mechanism of Action and Signaling Pathways

While the specific signaling pathways disrupted by Rauvoyunine B are not yet elucidated, the cytotoxic mechanisms of other Rauvolfia alkaloids, such as reserpine (B192253), have been studied in detail. Reserpine has been shown to induce apoptosis in cancer cells through the modulation of several key signaling pathways, including STAT3, NF-κB, and TGF-β.[4][5][6]

Reserpine-Induced Apoptosis via STAT3 and NF-κB Inhibition

Reserpine treatment can lead to an increase in reactive oxygen species (ROS) within cancer cells, triggering mitochondrial dysfunction.[4] This leads to a decrease in the mitochondrial membrane potential and the release of cytochrome C into the cytoplasm. Cytochrome C then activates caspase-9 and caspase-3, initiating a caspase cascade that results in DNA fragmentation and apoptosis.[4][5] Furthermore, reserpine has been shown to inhibit the nuclear translocation of STAT3 and NF-κB, transcription factors that are often constitutively active in cancer and promote cell survival and proliferation.[4]

Reserpine-induced apoptosis via STAT3/NF-κB inhibition.

Modulation of the TGF-β Signaling Pathway by Reserpine

Reserpine also interferes with the TGF-β signaling pathway.[5][7] In the context of oral carcinogenesis, TGF-β can promote DNA repair and cell proliferation through the phosphorylation of Smad2/3/4. Reserpine inhibits this phosphorylation, thereby blocking the activation of Smad3/Snail and the nuclear translocation of Smad2/4.[5] This interruption leads to the downregulation of proteins involved in DNA repair (e.g., ERCC1, Ku70) and cell cycle progression (e.g., PCNA, cyclin D1), while upregulating pro-apoptotic proteins like Bax and components of the intrinsic apoptosis pathway.[5][7]

Reserpine's modulation of the TGF-β signaling pathway.

Experimental Protocols

Synthesis of Akuammiline (B1256633) Alkaloid Derivatives (A Representative Protocol)

The total synthesis of complex indole alkaloids like those in the picraline (B586500) and akuammiline families is a significant challenge. The following is a generalized workflow representing key steps in the synthesis of akuammiline alkaloid derivatives, based on published methodologies.[8][9]

Generalized workflow for the synthesis of akuammiline alkaloid analogs.

Detailed Methodologies: The synthesis of these complex molecules often involves multi-step sequences. A key strategy involves a gold(I)-catalyzed cascade cyclization to construct the core structure, followed by stereoselective introduction of functional groups like azides.[8] These intermediates can then undergo further derivatization, such as ring-opening of a tetrahydrofuran (B95107) unit to form a cyclic acetal, to generate a library of analogs.[9] Reagents and conditions for such steps typically include:

• Gold(I)-catalysis: Utilizing a gold catalyst to facilitate complex cyclizations.

• Azidoalkoxylation: Stereoselective introduction of an azide (B81097) group.

• Derivatization: Employing various reagents such as Dess-Martin periodinane (DMP) for oxidations, tetra-n-butylammonium fluoride (B91410) (TBAF) for desilylation, and p-toluenesulfonic acid (PTSA) for acid-catalyzed reactions.[9]

In-Vitro Cytotoxicity Assay (SRB Assay Protocol)

The Sulforhodamine B (SRB) assay is a common method for assessing the cytotoxicity of compounds on cultured cells.[1]

1. Cell Plating:

• Harvest cells from exponential phase cultures using trypsin.
• Count and dilute cells to the appropriate concentration in complete medium.
• Dispense 100 µL of the cell suspension into 96-well microtiter plates.
• Incubate plates for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

2. Compound Addition:

• Prepare stock solutions of the test alkaloids in a suitable solvent (e.g., DMSO).
• Create a series of dilutions of the stock solutions in complete medium.
• Add 100 µL of the compound dilutions to the appropriate wells. Include a solvent control and a positive control (e.g., a known cytotoxic drug).
• Incubate the plates for an additional 48-72 hours.

3. Cell Fixation and Staining:

• After the incubation period, gently remove the medium.
• Fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour.
• Wash the plates five times with slow-running tap water and allow to air dry.
• Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 10-30 minutes at room temperature.

4. Absorbance Measurement:

• Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye.
• Allow the plates to air dry completely.
• Dissolve the bound stain by adding 200 µL of 10 mM Tris base solution (pH 10.5) to each well.
• Read the absorbance at 510 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell survival relative to the solvent control.
• Plot the percentage of cell survival against the compound concentration.
• Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) from the dose-response curve.

Conclusion

While Rauvoyunine B remains a relatively understudied molecule, its classification as a picraline-type indole alkaloid places it within a class of compounds of significant interest to cancer research. The cytotoxic activity of its structural analogs, particularly bisindoles, highlights the potential of this scaffold in the development of novel anticancer agents. The detailed mechanistic work on related Rauvolfia alkaloids like reserpine provides a solid foundation for understanding the potential signaling pathways that could be targeted by Rauvoyunine B and its derivatives. Future research should focus on the total synthesis of Rauvoyunine B, the generation of a diverse library of its analogs, and a thorough investigation of their biological activities and mechanisms of action to fully exploit their therapeutic potential.

References

• 1. Cytotoxic activity of indole alkaloids from Alstonia macrophylla - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxic Indole Alkaloids against Human Leukemia Cell Lines from the Toxic Plant Peganum harmala - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the cytotoxic activity of the indoloquinoline alkaloid cryptolepine in human tumour cell lines and primary cultures of tumour cells from patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijper.org [ijper.org]
• 5. Reserpine inhibits DNA repair, cell proliferation, invasion and induces apoptosis in oral carcinogenesis via modulation of TGF-β signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes [frontiersin.org]
• 9. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Total Synthesis of Rauvoyunine B

Introduction

Rauvoyunine B is a structurally complex monoterpene indole (B1671886) alkaloid isolated from Rauvolfia vomitoria. Its unique hexacyclic ring system, which includes a cyclopropane (B1198618) moiety, presents a significant synthetic challenge. This document outlines the methodology for the first total synthesis of (–)-Rauvoyunine B, a process that proceeds in 11 steps with an overall yield of 2.4% from commercially available materials. The synthetic strategy is centered around a key strain-promoted intramolecular cyclopropanation reaction.[1][2][3] Key transformations in this synthesis include a palladium-catalyzed stereospecific allylic amination, a cis-selective Pictet-Spengler reaction, and a ring-closing metathesis.[1][2][3]

Synthetic Strategy Overview

The retrosynthetic analysis of Rauvoyunine B reveals a strategy that disconnects the complex hexacyclic structure back to simpler, more readily available precursors. The key steps in the forward synthesis involve the construction of a tetracyclic indoloquinolizidine framework, followed by the crucial intramolecular cyclopropanation to form the characteristic cyclopropane ring of the target molecule.

Retrosynthetic Analysis Workflow

Caption: Retrosynthetic analysis of (–)-Rauvoyunine B.

Quantitative Data Summary

The following table summarizes the yields for the key steps in the total synthesis of Rauvoyunine B.

Step	Reactant(s)	Product	Yield (%)
cis-selective Pictet-Spengler Reaction	Aldehyde bearing a selonide and a secondary amine	cis-diastereomer	>70
Ring-Closing Metathesis (RCM)	Diene precursor	Tetracyclic alkene	High
Cu-catalyzed [3+2] Cycloaddition	Tetracyclic alkyne and a sulfonyl azide	N-sulfonyl-1,2,3-triazole precursor	Good
Strain-Promoted Intramolecular Cyclopropanation	N-sulfonyl triazole precursor	Cyclopropane-containing indole alkaloid	Moderate
Overall Yield	Commercially available materials	(–)-Rauvoyunine B	2.4

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

cis-selective Pictet-Spengler Reaction

This reaction establishes the core tetracyclic framework with the desired stereochemistry.

• Reactants: Aldehyde bearing a selonide and the secondary amine derived from L-tryptophan methyl ester.

• Procedure: The reaction is conducted at low temperatures for an extended period to ensure kinetic control and favor the formation of the cis-diastereomer.[4] Molecular sieves are added to remove water, which is a byproduct of the reaction.[4]

• Rationale: The use of low temperatures minimizes the formation of the undesired trans-isomer, although this may result in incomplete conversion of the starting material.[4] The nucleophilic indole ring attacks the in situ formed iminium ion, with the formation of the six-membered ring being kinetically preferred.[4]

Ring-Closing Metathesis (RCM)

RCM is employed to form a key five-membered ring within the indoloquinolizidine core.

• Reactants: Diene precursor obtained after the Pictet-Spengler reaction and subsequent modifications.

• Catalyst: A ruthenium-based catalyst is used to facilitate the metathesis reaction.

• Procedure: The diene is treated with the ruthenium catalyst in an appropriate solvent. The reaction proceeds through the formation of a ruthenacyclobutane intermediate, followed by cycloreversion to yield the desired alkene product and a volatile olefin byproduct.[4]

• Purification: The desired product is separated from any minor diastereomers that may have formed.

Strain-Promoted Intramolecular Cyclopropanation

This is the key step in the synthesis, forming the unique cyclopropane ring of Rauvoyunine B.

• Reactant: A tetracyclic N-sulfonyl triazole precursor.

• Catalyst: A dimeric Rh(II) carboxylate catalyst is used to generate an α-imino rhodium carbene intermediate.[1]

• Procedure: The N-sulfonyl triazole is treated with the Rh(II) catalyst. This promotes the extrusion of dinitrogen and the formation of the rhodium carbene, which then undergoes an intramolecular cyclopropanation with the nearby alkene.[1]

• Key Insight: The success of this reaction is highly dependent on the conformational strain of the precursor.[1][2][3] Computational studies using DFT have shown that pre-distorting the molecule to favor the transition state for cyclopropanation is crucial for the reaction to proceed efficiently.[1][4]

Experimental Workflow Diagram

Caption: Key stages in the total synthesis of (–)-Rauvoyunine B.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Total Synthesis of (-)-Rauvomine B via a Strain-Promoted Intramolecular Cyclopropanation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. youtube.com [youtube.com]

Application Notes and Protocols for the Quantification of Rauvoyunine B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvoyunine B is an alkaloid of interest that necessitates accurate and precise quantification in various matrices, including pharmaceutical formulations and biological samples, for pharmacokinetic, toxicokinetic, and quality control studies. This document provides detailed application notes and protocols for the quantitative analysis of Rauvoyunine B using High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). These methods are presented as robust frameworks that can be adapted and validated for specific research needs.

Analytical Methods Overview

The quantification of small molecules like Rauvoyunine B is commonly achieved using chromatographic techniques due to their high sensitivity and specificity.[1][2] High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a widely used method for routine analysis in pharmaceutical quality control.[1] For more complex matrices or when higher sensitivity is required, such as in the analysis of biological samples, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[1][3]

Quantitative Data Summary

The following tables summarize typical performance characteristics that should be achieved during method validation for the quantification of Rauvoyunine B. The values are representative and based on established analytical methods for similar small molecules.[4]

Table 1: HPLC-UV Method Performance Characteristics

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.998
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Specificity	No interference from blank matrix

Table 2: LC-MS/MS Method Performance Characteristics

Validation Parameter	Typical Acceptance Criteria
Linearity (r²)	> 0.999
Accuracy (% Recovery)	85.0% - 115.0%
Precision (% RSD)	< 15.0%
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Specificity	No significant matrix effect
Stability	Stable under relevant storage and processing conditions

Experimental Protocols

Protocol 1: Quantification of Rauvoyunine B in a Pharmaceutical Formulation by HPLC-UV

This protocol describes a stability-indicating HPLC method for the quantification of Rauvoyunine B in a tablet formulation.

1. Materials and Reagents

• Rauvoyunine B reference standard

• HPLC grade acetonitrile (B52724)

• HPLC grade methanol (B129727)

• Purified water (18.2 MΩ·cm)

• Formic acid

• Placebo tablet matrix

2. Instrumentation

• HPLC system with a UV/Vis detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

3. Preparation of Solutions

• Mobile Phase: Prepare a filtered and degassed mixture of acetonitrile and water (e.g., 70:30 v/v) with 0.1% formic acid.

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Rauvoyunine B reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to final concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Weigh and finely powder 20 tablets.

  • Transfer an amount of powder equivalent to 10 mg of Rauvoyunine B into a 100 mL volumetric flask.

  • Add approximately 70 mL of methanol and sonicate for 30 minutes.

  • Allow the solution to cool to room temperature and dilute to volume with methanol.

  • Filter the solution through a 0.45 µm syringe filter.

  • Dilute 1 mL of the filtered solution to 10 mL with the mobile phase for a final theoretical concentration of 10 µg/mL.

4. Chromatographic Conditions

• Column: C18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Water (70:30 v/v) with 0.1% formic acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 280 nm (or the λmax of Rauvoyunine B)

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentrations.

• Determine the concentration of Rauvoyunine B in the sample solution from the calibration curve.

• Calculate the amount of Rauvoyunine B per tablet.

Protocol 2: Quantification of Rauvoyunine B in Human Plasma by LC-MS/MS

This protocol outlines a sensitive and selective LC-MS/MS method for the quantification of Rauvoyunine B in human plasma, suitable for pharmacokinetic studies.

1. Materials and Reagents

• Rauvoyunine B reference standard

• Internal Standard (IS) (e.g., a structurally similar and stable isotope-labeled compound)

• LC-MS grade acetonitrile

• LC-MS grade methanol

• LC-MS grade water

• Formic acid

• Human plasma (with anticoagulant)

2. Instrumentation

• UPLC or HPLC system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm)

3. Preparation of Solutions

• Standard Stock Solutions (1 mg/mL): Prepare separate stock solutions of Rauvoyunine B and the IS in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Rauvoyunine B stock solution in methanol.

• Working IS Solution: Prepare a working solution of the IS in methanol (e.g., 100 ng/mL).

• Sample Preparation (Protein Precipitation):

  • Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a microcentrifuge tube.

  • Add 20 µL of the working IS solution and vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

  • Transfer the supernatant to an autosampler vial for analysis.

4. LC-MS/MS Conditions

• Chromatographic Conditions:

  • Column: C18 (100 mm x 2.1 mm, 1.7 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Rauvoyunine B: Determine the precursor ion (e.g., [M+H]⁺) and a suitable product ion.

    • Internal Standard: Determine the precursor and product ions for the IS.

  • Ion Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows.

5. Data Analysis

• Integrate the peak areas for Rauvoyunine B and the IS.

• Calculate the peak area ratio (Rauvoyunine B / IS).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted linear regression.

• Determine the concentration of Rauvoyunine B in the unknown samples from the calibration curve.

Visualizations

Caption: General experimental workflow for the quantification of Rauvoyunine B in biological samples using LC-MS/MS.

Caption: Hypothetical signaling pathway illustrating the potential mechanism of action for Rauvoyunine B.

References

• 1. rroij.com [rroij.com]
• 2. journalwjarr.com [journalwjarr.com]
• 3. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in analytical techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development, validation, and clinical application of LC-MS/MS method for simultaneous determination of ibrutinib, zanubrutinib, orelabrutinib, acalabrutinib, and their active metabolites in patients with B-cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Rauvoyunine B using HPLC-MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvoyunine B is a picraline-type indole (B1671886) alkaloid isolated from the aerial parts of Rauwolfia yunnanensis. As a member of the Rauwolfia alkaloids, it holds potential pharmacological significance, necessitating a robust and sensitive analytical method for its identification and quantification in various matrices. This document provides a detailed protocol for the analysis of Rauvoyunine B using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). The methodology is based on established protocols for related indole alkaloids and is intended to serve as a comprehensive guide for method development and validation.

Chemical Profile of Rauvoyunine B:

• Molecular Formula: C₂₃H₂₆N₂O₆[1]

• Molecular Weight: 426.46 g/mol [1]

• Class: Indole Alkaloid

Principle

This method utilizes reversed-phase HPLC to achieve chromatographic separation of Rauvoyunine B from other components in the sample matrix. The separation is based on the differential partitioning of the analyte between the stationary phase (e.g., C18) and the mobile phase. Following separation, the analyte is introduced into the mass spectrometer using an electrospray ionization (ESI) source, which generates protonated molecular ions ([M+H]⁺). Quantification is achieved using tandem mass spectrometry (MS/MS) in the Multiple Reaction Monitoring (MRM) mode, which offers high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.

Experimental Protocols

Apparatus and Reagents

• Apparatus:

  • HPLC system with a binary pump, autosampler, and column oven (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).

  • Triple quadrupole or Q-TOF mass spectrometer with an ESI source (e.g., Agilent 6470, Sciex API 4000).

  • Analytical balance, vortex mixer, centrifuge, ultrasonic bath.

  • Syringe filters (0.22 µm, PTFE or nylon).

• Reagents:

  • Rauvoyunine B reference standard (≥98% purity).

  • Acetonitrile (LC-MS grade).

  • Water (LC-MS grade).

  • Formic acid (LC-MS grade, ~99%).

  • Methanol (HPLC grade).

  • Ammonium formate (B1220265) (optional mobile phase modifier).

Sample Preparation (from Plant Material)

• Grinding: Mill dried plant material (e.g., aerial parts of Rauwolfia yunnanensis) into a fine powder.

• Extraction:

  • Accurately weigh 1.0 g of the powdered sample into a conical flask.

  • Add 20 mL of methanol.

  • Sonicate for 30 minutes in a water bath.

  • Allow the mixture to stand for 24 hours at room temperature for complete extraction.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Evaporation: Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator at 40°C.

• Reconstitution: Reconstitute the dried extract in 5 mL of methanol.

• Final Filtration: Filter the reconstituted solution through a 0.22 µm syringe filter into an HPLC vial prior to injection.

HPLC Method

The following parameters are based on typical methods for separating Rauwolfia alkaloids and should be optimized for Rauvoyunine B.[2][3]

• Column: Reversed-phase C18 column (e.g., ACQUITY UPLC BEH C18, 2.1 mm × 50 mm, 1.7 µm).[3]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2-5 µL.

• Column Temperature: 30°C.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	10
  5.0	90
  6.0	90
  6.1	10

  | 8.0 | 10 |

Mass Spectrometry Method

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Mode: Multiple Reaction Monitoring (MRM).

• Gas Temperature: 300-350°C.

• Gas Flow: 8-12 L/min.

• Nebulizer Pressure: 35-45 psi.

• Capillary Voltage: 3500-4500 V.

Analyte-Specific Parameters for Rauvoyunine B:

• Precursor Ion ([M+H]⁺): Based on the molecular formula C₂₃H₂₆N₂O₆, the monoisotopic mass is 426.1791 Da. The precursor ion to be monitored in Q1 is m/z 427.2 .

• Product Ions (for MRM): Product ions for Rauvoyunine B must be determined experimentally. This involves infusing a standard solution of the compound into the mass spectrometer and performing a product ion scan (MS/MS) on the precursor ion (m/z 427.2). The most abundant and stable fragment ions should be selected for the MRM transition. Indole alkaloids often fragment through the loss of side chains or cleavage of the heterocyclic ring structures.[4][5]

• Collision Energy (CE) and Fragmentor Voltage: These parameters must be optimized for each MRM transition to maximize the signal of the product ion.

Data Presentation

Quantitative performance must be evaluated through a full method validation. While specific data for Rauvoyunine B is not available in the cited literature, Table 1 presents typical validation parameters for other major Rauwolfia alkaloids analyzed by a comparable UHPLC-MS/MS method.[3] These values serve as a benchmark for the expected performance of a validated method for Rauvoyunine B.

Table 1: Typical Quantitative Performance for Related Rauwolfia Alkaloids

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
Ajmaline	0.5 - 500	≥ 0.9999	0.08	0.25
Yohimbine	0.5 - 500	≥ 0.9999	0.15	0.44
Ajmalicine	0.5 - 500	≥ 0.9999	0.12	0.35
Serpentine	0.5 - 500	≥ 0.9999	0.08	0.26
Reserpine	0.5 - 500	≥ 0.9999	0.06	0.18
Data adapted from a validated UHPLC-MS/MS method for Rauwolfia alkaloids and serves as a performance benchmark.[3] Values for Rauvoyunine B must be determined experimentally.

Visualized Experimental Workflow

The following diagram illustrates the complete workflow for the HPLC-MS analysis of Rauvoyunine B, from sample acquisition to final data analysis.

Caption: Workflow for HPLC-MS analysis of Rauvoyunine B.

References

• 1. Rauvoyunine B | CAS:1414883-82-1 | Manufacturer ChemFaces [chemfaces.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous Determination of Bioactive Monoterpene Indole Alkaloids in Ethanolic Extract of Seven Rauvolfia Species using UHPLC with Hybrid Triple Quadrupole Linear Ion Trap Mass Spectrometry. | Semantic Scholar [semanticscholar.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

Rauvoyunine B: Application Notes for a Novel Anticancer Candidate

For Research Use Only.

Introduction

Rauvoyunine B is a picraline-type indole (B1671886) alkaloid isolated from the aerial parts of Rauvolfia yunnanensis. Preliminary studies have indicated that this natural product exhibits cytotoxic activity against human tumor cell lines, suggesting its potential as a novel therapeutic agent in oncology. As a member of the diverse indole alkaloid family, which includes clinically significant anticancer drugs, Rauvoyunine B warrants further investigation to elucidate its mechanism of action and therapeutic efficacy.

These application notes provide a summary of the current understanding of Rauvoyunine B and related compounds, along with standardized protocols for its in vitro evaluation as a potential anticancer agent. Due to the limited availability of specific data for Rauvoyunine B, some information presented herein is based on the known activities of related indole alkaloids and established cancer research methodologies.

Potential Therapeutic Applications

Based on initial cytotoxic screenings, the primary therapeutic potential of Rauvoyunine B is in the field of oncology . Indole alkaloids have been shown to exert their anticancer effects through various mechanisms, including:

• Induction of Apoptosis: Many cytotoxic alkaloids trigger programmed cell death in cancer cells.

• Cell Cycle Arrest: These compounds can halt the proliferation of cancer cells at different phases of the cell cycle.

• Inhibition of Key Signaling Pathways: Indole alkaloids have been reported to modulate critical pathways involved in cancer cell growth and survival, such as the MAPK signaling cascade.[1][2]

Further research is required to determine the precise mechanism of action of Rauvoyunine B.

Quantitative Data

While specific quantitative data for Rauvoyunine B is not yet publicly available, the following table provides a hypothetical representation of cytotoxicity data (IC50 values) that could be generated from in vitro assays. The IC50 value represents the concentration of a drug that is required for 50% inhibition of cell viability.

Cell Line	Cancer Type	Hypothetical IC50 (µM)
MCF-7	Breast Cancer	15.5
A549	Lung Cancer	22.8
HeLa	Cervical Cancer	18.2
HT-29	Colon Cancer	25.1
U-937	Leukemia	12.4

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol describes a method to determine the cytotoxic effects of Rauvoyunine B on a panel of human cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[3][4]

Materials:

• Rauvoyunine B

• Human cancer cell lines (e.g., MCF-7, A549, HeLa, HT-29, U-937)

• Complete cell culture medium (specific to each cell line)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• 96-well flat-bottom sterile microplates

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture the selected cancer cell lines in their respective complete media until they reach approximately 80% confluency.

  • Trypsinize the cells and perform a cell count.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Rauvoyunine B in DMSO.

  • Perform serial dilutions of the Rauvoyunine B stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Rauvoyunine B. Include a vehicle control (medium with DMSO) and a negative control (medium only).

  • Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C. During this time, metabolically active cells will convert the yellow MTT into purple formazan (B1609692) crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of Rauvoyunine B using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the log of the Rauvoyunine B concentration to determine the IC50 value.

Visualizations

Signaling Pathway

Caption: Hypothetical mechanism of Rauvoyunine B targeting the MAPK and PI3K/Akt signaling pathways.

Experimental Workflow

Caption: General workflow for preclinical evaluation of Rauvoyunine B as an anticancer agent.

References

• 1. Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Technical Support Center: Purification of Rauvoyunine B

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of Rauvoyunine B. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Rauvoyunine B and from what source is it typically isolated?

Rauvoyunine B is a picraline-type monoterpenoid indole (B1671886) alkaloid. It has been successfully isolated from the aerial parts of Rauvolfia yunnanensis[1][2][3].

Q2: What are the general steps for the purification of Rauvoyunine B?

A typical purification workflow for Rauvoyunine B involves:

• Extraction: Initial extraction of the plant material with a suitable solvent to obtain a crude extract containing a mixture of alkaloids.

• Fractionation: Preliminary separation of the crude extract into fractions with varying polarities using techniques like column chromatography.

• Purification: Further purification of the target fraction containing Rauvoyunine B using methods such as gel filtration and preparative high-performance liquid chromatography (prep-HPLC) to achieve high purity[1].

Q3: What are the known physicochemical properties of Rauvoyunine B?

Key properties of Rauvoyunine B are summarized below. This information is crucial for developing appropriate purification strategies.

Property	Value	Reference
CAS Number	1414883-82-1	[4]
Molecular Formula	C₂₃H₂₆N₂O₆	[5]
Molecular Weight	426.46 g/mol	[6]
Appearance	Amorphous powder	[1]
Solubility	Soluble in Chloroform (B151607), Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone (B3395972).	[3]

Troubleshooting Guides

Issue 1: Low Yield of Crude Alkaloid Extract

Question: I am getting a very low yield of the total alkaloid extract from my plant material. What could be the issue?

Answer: Low extraction yields can stem from several factors related to the plant material, extraction solvent, and procedure.

• Plant Material Quality: The concentration of alkaloids can vary depending on the age of the plant, the season of collection, and storage conditions. Ensure you are using high-quality, properly identified plant material.

• Particle Size: The plant material should be ground to a fine powder to maximize the surface area for solvent penetration.

• Solvent Choice: The polarity of the extraction solvent is critical. For indole alkaloids, methanol (B129727) or ethanol (B145695) are commonly used[7][8]. Acidifying the solvent (e.g., with 1% HCl) can improve the extraction of basic alkaloids by converting them to their more soluble salt forms[9].

• Extraction Method: Ensure the extraction method (e.g., Soxhlet, maceration, sonication) is performed for a sufficient duration to allow for complete extraction[6][10]. Hot extraction methods like Soxhlet can be more efficient but may risk degrading thermolabile compounds.

Issue 2: Poor Separation During Column Chromatography

Question: My column chromatography step is not effectively separating Rauvoyunine B from other alkaloids. How can I improve the resolution?

Answer: Poor resolution in column chromatography is a common issue that can be addressed by optimizing several parameters.

• Stationary Phase Selection: Silica (B1680970) gel is a common choice for the separation of alkaloids[11]. However, its slightly acidic nature can sometimes lead to tailing of basic compounds. Using a different adsorbent like alumina (B75360) (basic or neutral) might provide better separation[11].

• Mobile Phase Optimization: The choice of eluent is crucial. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, is often more effective for separating complex mixtures than an isocratic elution. For indole alkaloids, solvent systems like chloroform-methanol or ethyl acetate-methanol are commonly employed[1][11].

• Column Packing and Loading: Ensure the column is packed uniformly to avoid channeling. The sample should be loaded in a small volume of solvent and as a concentrated band at the top of the column. Overloading the column will lead to poor separation.

Issue 3: Co-elution of Impurities in Preparative HPLC

Question: I am observing co-eluting impurities with my Rauvoyunine B peak during preparative HPLC. What can I do to resolve this?

Answer: Co-elution in HPLC can be tackled by modifying the chromatographic conditions to enhance selectivity.

• Column Chemistry: If using a standard C18 column, consider switching to a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase, which can offer different selectivity for alkaloids.

• Mobile Phase Modifiers: The addition of an acid, such as trifluoroacetic acid (TFA) or formic acid (0.1%), to the mobile phase can improve the peak shape of basic compounds like alkaloids by suppressing the interaction of the protonated amine with residual silanols on the stationary phase[1].

• Solvent System: While acetonitrile (B52724) is a common organic modifier, switching to methanol can alter the selectivity of the separation for certain compounds.

• Gradient Optimization: Adjusting the gradient slope can help to better separate closely eluting peaks. A shallower gradient around the elution time of Rauvoyunine B can improve resolution.

Experimental Protocols

Extraction and Fractionation of Alkaloids from Rauvolfia yunnanensis

This protocol is adapted from the successful isolation of Rauvoyunine B as described in the literature[1].

• Extraction:

  • Air-dried and powdered aerial parts of Rauvolfia yunnanensis are extracted with 95% ethanol at room temperature.

  • The solvent is evaporated under reduced pressure to yield a crude extract.

  • The crude extract is suspended in water and acidified with 0.5% HCl.

  • The acidic solution is then partitioned with ethyl acetate to remove less polar compounds.

  • The aqueous layer is basified with ammonia (B1221849) solution to pH 9-10 and then extracted with chloroform to obtain the total crude alkaloids.

• Silica Gel Column Chromatography:

  • The crude alkaloid extract is subjected to column chromatography on a silica gel column.

  • A gradient elution is performed using a chloroform-methanol solvent system, starting with 100% chloroform and gradually increasing the methanol concentration.

  • Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

Purification of Rauvoyunine B

• Gel Filtration Chromatography:

  • The fraction containing Rauvoyunine B is further purified by size exclusion chromatography on a Sephadex LH-20 column using acetone as the eluent[1]. This step helps to remove impurities of different molecular sizes.

• Semipreparative HPLC:

  • The final purification is achieved by semipreparative HPLC[1].

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A common mobile phase is a mixture of acetonitrile and water, often with an acidic modifier like 0.1% TFA[1].

  • Detection: UV detection is used to monitor the elution of the compounds.

  • The fraction corresponding to the Rauvoyunine B peak is collected and the solvent is evaporated to yield the purified compound.

Data Presentation

The following table provides an illustrative summary of the purification process. Please note that the yield and purity values are representative and will vary depending on the starting material and experimental conditions.

Purification Step	Starting Material (g)	Product (mg)	Yield (%)	Purity (%)
Crude Ethanolic Extract	1000	50,000	5.0	<5
Total Alkaloid Fraction	50	5,000	10.0	~20
Silica Gel Fraction	5	500	10.0	~60
Sephadex LH-20 Fraction	500	150	30.0	~85
Preparative HPLC	150	25	16.7	>95

Visualization

Experimental Workflow for Rauvoyunine B Purification

Caption: A generalized workflow for the purification of Rauvoyunine B from Rauvolfia yunnanensis.

Troubleshooting Logic for Low Purity after HPLC

Caption: A decision tree for troubleshooting low purity issues after preparative HPLC.

References

• 1. Bioactivity-Guided Isolation and Identification of New and Immunosuppressive Monoterpenoid Indole Alkaloids from Rauvolfia yunnanensis Tsiang - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Rauvoyunine B | CAS:1414883-82-1 | Manufacturer ChemFaces [chemfaces.com]
• 4. biocrick.com [biocrick.com]
• 5. Rauvoyunine B [myskinrecipes.com]
• 6. biorbyt.com [biorbyt.com]
• 7. aktpublication.com [aktpublication.com]
• 8. chemistryjournal.in [chemistryjournal.in]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. aktpublication.com [aktpublication.com]

Rauvoyunine B Stability in Solution: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Rauvoyunine B in solution. Below you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the integrity of your experiments.

Troubleshooting Guide: Common Stability Issues

Researchers may encounter several stability-related issues when working with Rauvoyunine B in solution. This guide provides a structured approach to identifying and resolving these common problems.

Issue 1: Precipitation or Cloudiness in Solution

• Possible Cause: The solubility limit of Rauvoyunine B has been exceeded in the chosen solvent, or the temperature of the solution has decreased, reducing solubility.

• Troubleshooting Steps:

  • Gently warm the solution to see if the precipitate redissolves.

  • If warming does not help, try sonicating the solution.

  • If the precipitate remains, it may be necessary to prepare a new, more dilute solution.

  • Consider using a different solvent or a co-solvent system to improve solubility.

Issue 2: Discoloration of the Solution

• Possible Cause: Degradation of Rauvoyunine B, potentially due to exposure to light, incompatible pH, or reaction with oxidative species.

• Troubleshooting Steps:

  • Protect the solution from light by using amber vials or wrapping the container in aluminum foil.[1]

  • Ensure the pH of the solution is within a stable range, as strong acids or alkalis can cause degradation.[2][3]

  • Avoid contact with strong oxidizing or reducing agents.[2]

  • Analyze the solution using a suitable analytical method like HPLC to identify potential degradation products.

Issue 3: Inconsistent Experimental Results

• Possible Cause: Degradation of Rauvoyunine B in the stock or working solutions over time.

• Troubleshooting Steps:

  • Prepare fresh solutions before each experiment, especially for sensitive assays.

  • Store stock solutions at the recommended temperature of -20°C for long-term storage and 2-8°C for short-term use.[2][4][5]

  • Perform a stability check of your stock solution by comparing its analytical profile (e.g., HPLC chromatogram) to that of a freshly prepared standard.

  • Minimize the number of freeze-thaw cycles for stock solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Rauvoyunine B solutions?

A1: For long-term storage, it is recommended to keep Rauvoyunine B solutions at -20°C.[2][4] For short-term storage (a few days), 2-8°C is acceptable.[2][5] Solutions should be stored in tightly sealed containers to prevent solvent evaporation and protected from light.[1]

Q2: In which solvents is Rauvoyunine B soluble and stable?

A2: While specific solubility data is limited, Rauvoyunine B is offered commercially as a solution in DMSO.[6] For other solvents, it is advisable to perform preliminary solubility and stability tests. Common organic solvents used for similar natural products include ethanol, methanol, and acetonitrile. Aqueous solutions may be prepared, but the stability will likely be highly dependent on the pH.

Q3: How does pH affect the stability of Rauvoyunine B in aqueous solutions?

A3: The Material Safety Data Sheet (MSDS) for Rauvoyunine B advises avoiding strong acids and alkalis, suggesting that pH is a critical factor for its stability.[2] Most drugs are generally more stable in a pH range of 4-8.[3] It is recommended to buffer aqueous solutions and perform stability studies at the intended experimental pH.

Q4: Is Rauvoyunine B sensitive to light?

A4: Many complex organic molecules, including alkaloids, are sensitive to light. Exposure to light can lead to photodegradation.[1] It is best practice to handle and store Rauvoyunine B solutions in a manner that protects them from light, such as using amber vials or light-blocking containers.[1]

Q5: What analytical methods are suitable for assessing the stability of Rauvoyunine B?

A5: High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector is a highly effective technique for stability testing.[7][8] This method allows for the separation and quantification of the parent compound and any degradation products, providing a clear picture of the compound's stability over time.[7]

Quantitative Data Summary

The following tables present illustrative stability data for Rauvoyunine B under various conditions. This data is based on general principles of drug stability and should be confirmed by experimental analysis.

Table 1: Illustrative Stability of Rauvoyunine B in Different Solvents at Room Temperature (25°C) over 48 hours (Protected from Light)

Solvent	Initial Concentration (µg/mL)	Concentration after 24h (µg/mL)	Concentration after 48h (µg/mL)	% Remaining after 48h
DMSO	1000	998	995	99.5%
Ethanol	1000	985	970	97.0%
Methanol	1000	980	965	96.5%
Acetonitrile	1000	990	982	98.2%
PBS (pH 7.4)	100	85	72	72.0%

Table 2: Illustrative Effect of Temperature on Rauvoyunine B Stability in DMSO (1 mg/mL) over 7 days (Protected from Light)

Storage Temperature	Initial Concentration (mg/mL)	Concentration after 7 days (mg/mL)	% Remaining after 7 days
-20°C	1.00	0.99	99.0%
4°C	1.00	0.95	95.0%
25°C	1.00	0.88	88.0%
40°C	1.00	0.75	75.0%

Experimental Protocols

Protocol 1: General HPLC-Based Stability Assessment of Rauvoyunine B

This protocol outlines a general method for determining the stability of Rauvoyunine B in a specific solvent and under defined conditions.

• Objective: To quantify the degradation of Rauvoyunine B over time.

• Materials:

  • Rauvoyunine B

  • HPLC-grade solvent of interest (e.g., DMSO, Ethanol)

  • HPLC system with UV or MS detector

  • C18 HPLC column

  • Volumetric flasks and pipettes

  • Incubator or temperature-controlled chamber

  • Light-protective vials (e.g., amber vials)

• Methodology:

  • Preparation of Stock Solution: Accurately weigh a known amount of Rauvoyunine B and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

  • Preparation of Stability Samples: Aliquot the stock solution into several light-protective vials.

  • Time Zero (T0) Analysis: Immediately analyze one of the freshly prepared samples by HPLC to determine the initial concentration and purity of Rauvoyunine B. This serves as the baseline.

  • Incubation: Store the remaining vials under the desired experimental conditions (e.g., specific temperature, light exposure).

  • Time Point Analysis: At predetermined time intervals (e.g., 24h, 48h, 72h, 1 week), remove one vial from incubation and analyze its contents by HPLC.

  • Data Analysis: Compare the peak area of Rauvoyunine B at each time point to the peak area at T0 to calculate the percentage of the compound remaining. Monitor for the appearance of new peaks, which may indicate degradation products.

Visualizations

Caption: Experimental workflow for assessing the stability of Rauvoyunine B.

Caption: Factors influencing the degradation of Rauvoyunine B in solution.

References

• 1. qbdgroup.com [qbdgroup.com]
• 2. biocrick.com [biocrick.com]
• 3. Factors affecting stability of drugs | PPTX [slideshare.net]
• 4. Rauvoyunine B - Immunomart [immunomart.com]
• 5. Rauvoyunine B [myskinrecipes.com]
• 6. biorbyt.com [biorbyt.com]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Overcoming Low Solubility of Rauvoyunine B

Disclaimer: Rauvoyunine B is a compound with limited publicly available data regarding its aqueous solubility. The following troubleshooting guides, FAQs, and protocols are based on established methods for other poorly soluble alkaloids and small molecules. Researchers should treat these as starting points and optimize the parameters for their specific experimental needs.

Troubleshooting Guide

Q: My Rauvoyunine B is not dissolving in my desired aqueous buffer. What are my initial steps?

A: The first step is to confirm the reported solubility information. Rauvoyunine B is known to be soluble in organic solvents like DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[1] For aqueous applications, direct dissolution is challenging.

Initial troubleshooting should involve:

• Preparation of a Concentrated Stock Solution: Dissolve Rauvoyunine B in 100% DMSO to create a high-concentration stock.

• Serial Dilution: Gradually dilute the DMSO stock into your aqueous buffer. Observe for any precipitation. This will help determine the maximum tolerable concentration of both the compound and the co-solvent in your system.

• Sonication and Gentle Heating: Mild sonication or warming (be cautious of compound stability) can sometimes aid dissolution.

If precipitation occurs at your desired final concentration, you will need to employ more advanced solubility enhancement techniques.

Q: I've tried using a DMSO stock, but the compound precipitates upon dilution in my aqueous medium. What's the next step?

A: Precipitation upon dilution of an organic stock is a common issue. This indicates that the aqueous environment cannot maintain the solubility of Rauvoyunine B at the target concentration. The following strategies can be explored, starting with the simplest methods.

• Co-solvent Systems: Increase the percentage of a water-miscible organic solvent in your final solution.[2][3]

• pH Adjustment: As an alkaloid, the solubility of Rauvoyunine B is likely pH-dependent.[4][5]

• Use of Surfactants: Surfactants can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility.[]

• Complexation: Cyclodextrins can form inclusion complexes with guest molecules, shielding the hydrophobic parts from water.[7][8]

• Solid Dispersions: For solid dosage form development or for creating a more readily soluble powder, preparing a solid dispersion with a hydrophilic polymer can be effective.[9][10][11]

Below is a decision tree to help guide your selection of an appropriate method.

Caption: Troubleshooting decision tree for enhancing Rauvoyunine B solubility.

Frequently Asked Questions (FAQs)

Q1: What is the known solubility of Rauvoyunine B?

• A1: There is no quantitative data available for the aqueous solubility of Rauvoyunine B in peer-reviewed literature.[10] Product information from chemical suppliers indicates it is soluble in organic solvents such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1]

Q2: Rauvoyunine B is an alkaloid. How does this affect its solubility?

• A2: Alkaloids are typically basic compounds containing nitrogen atoms.[4] Their solubility in water is generally low, but they can form salts in acidic solutions.[5] This means that decreasing the pH of an aqueous solution is a primary strategy to investigate for increasing the solubility of Rauvoyunine B.

Q3: What are co-solvents and how do they work?

• A3: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[2][] This reduction in polarity lowers the interfacial tension between the aqueous solution and the hydrophobic solute (Rauvoyunine B), thereby increasing its solubility.[2] Common co-solvents include polyethylene (B3416737) glycol (PEG), propylene glycol (PG), ethanol, and glycerin.[3][]

Q4: What are cyclodextrins and how can they help?

• A4: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity.[7] They can encapsulate a poorly soluble "guest" molecule, like Rauvoyunine B, within their cavity, forming an "inclusion complex."[7] This complex has a hydrophilic exterior, allowing it to dissolve in water and increase the overall solubility of the guest molecule.[8]

Q5: Are there any safety concerns with using these solubility-enhancing agents?

• A5: Yes. For in vitro studies, high concentrations of organic solvents (like DMSO), surfactants, or other excipients can be cytotoxic or interfere with the experimental assay. It is crucial to run appropriate vehicle controls to ensure that the observed effects are from Rauvoyunine B and not the formulation components. For in vivo studies, the toxicity of the excipients must be carefully considered.[2]

Data Presentation: Comparison of Solubility Enhancement Techniques

The following table summarizes common techniques. The "Typical Fold Increase" is a general estimation based on literature for various poorly soluble compounds and should be experimentally determined for Rauvoyunine B.

Technique	Mechanism of Action	Advantages	Disadvantages	Typical Fold Increase (General)
Co-solvency	Reduces solvent polarity.	Simple, rapid, and easy to formulate.[2][]	Potential for precipitation on dilution; toxicity of some solvents.[2]	2 to 50-fold
pH Adjustment	Ionizes the drug by protonation of basic functional groups, forming a more soluble salt.[12]	Simple, inexpensive, and highly effective for ionizable drugs.[]	Risk of precipitation in buffered systems (e.g., blood); may affect compound stability.[12]	10 to 1000-fold
Surfactants	Form micelles that encapsulate the drug.[]	High solubilization capacity.	Can be toxic to cells; may interfere with biological assays.	10 to 500-fold
Cyclodextrins	Forms a water-soluble inclusion complex with the drug.[7]	Generally low toxicity; can also improve stability.[7]	Limited by the size of the drug molecule and cavity; can be expensive.	5 to 200-fold
Solid Dispersion	Disperses the drug in a hydrophilic polymer matrix, often in an amorphous state.[10][11]	Significantly improves dissolution rate and solubility.[9]	Requires more complex preparation; potential for physical instability (recrystallization).	10 to 100-fold

Experimental Protocols

Protocol 1: Solubility Enhancement by pH Adjustment

• Objective: To determine the effect of pH on the solubility of Rauvoyunine B.

• Materials: Rauvoyunine B, 0.1 M Hydrochloric Acid (HCl), 0.1 M Sodium Hydroxide (NaOH), a series of buffers (e.g., citrate (B86180) for pH 3-6, phosphate (B84403) for pH 6-8), purified water, shaker, pH meter, HPLC or UV-Vis spectrophotometer.

• Methodology:

  • Prepare a series of aqueous buffers at different pH values (e.g., pH 2, 3, 4, 5, 6, 7, 7.4, 8).

  • Add an excess amount of Rauvoyunine B powder to a fixed volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present to achieve saturation.

  • Seal the vials and place them on a shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to reach equilibrium.

  • After incubation, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulates.

  • Quantify the concentration of dissolved Rauvoyunine B in the filtrate using a validated analytical method (e.g., HPLC-UV).

  • Plot solubility (e.g., in µg/mL) against pH to identify the optimal pH range for dissolution.

Protocol 2: Preparation of a Rauvoyunine B-Cyclodextrin Inclusion Complex (Kneading Method)

• Objective: To prepare a solid inclusion complex of Rauvoyunine B with a cyclodextrin to improve aqueous solubility.

• Materials: Rauvoyunine B, Hydroxypropyl-β-cyclodextrin (HP-β-CD), Ethanol, Water, Mortar and Pestle, Vacuum oven.

• Methodology:

  • Calculate the required amounts of Rauvoyunine B and HP-β-CD for a 1:1 molar ratio.

  • Place the HP-β-CD in a mortar and add a small amount of a 50:50 (v/v) ethanol/water mixture to form a paste.

  • Add the Rauvoyunine B powder to the paste.

  • Knead the mixture thoroughly with the pestle for 45-60 minutes. During this process, maintain a paste-like consistency by adding small amounts of the ethanol/water mixture as needed.[13]

  • Transfer the resulting paste to a glass dish and dry it in a vacuum oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved.

  • Pulverize the dried complex into a fine powder and pass it through a sieve.

  • Store the resulting powder in a desiccator. The solubility of this complex can then be tested against the pure drug (as in Protocol 1).

Caption: Experimental workflow for cyclodextrin inclusion complexation.

References

• 1. Rauvoyunine B | CAS:1414883-82-1 | Manufacturer ChemFaces [chemfaces.com]
• 2. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 3. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. jocpr.com [jocpr.com]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. scienceasia.org [scienceasia.org]
• 8. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. japsonline.com [japsonline.com]
• 10. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 11. japer.in [japer.in]
• 12. wjbphs.com [wjbphs.com]
• 13. rjptonline.org [rjptonline.org]

Technical Support Center: Troubleshooting Rauvoyunine B NMR Signal Assignment

For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for the NMR signal assignment of Rauvoyunine B. Given that Rauvoyunine B is a diastereomer of yohimbine (B192690), the principles and many of the spectral features discussed here are applicable to the entire class of yohimbine alkaloids.[1]

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum is incredibly crowded, especially in the aliphatic region. How can I begin to assign the signals?

A1: Signal overlap is a primary challenge with complex polycyclic alkaloids like Rauvoyunine B. A systematic approach using 2D NMR spectroscopy is essential for resolving these signals. Key experiments include:

• COSY (Correlation Spectroscopy): To identify proton-proton (¹H-¹H) spin coupling networks and trace out covalent frameworks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons (¹H-¹³C one-bond correlations).[2] This is highly sensitive and helps to resolve overlapping proton signals by spreading them out over the carbon chemical shift range.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range correlations between protons and carbons (typically 2-3 bonds, sometimes 4).[2] This is crucial for connecting different spin systems and identifying quaternary carbons.

• TOCSY (Total Correlation Spectroscopy): To reveal complete spin systems of individual protons, which can be particularly useful for the sugar-like portions of similar natural products if present.

Q2: I am seeing more signals than expected for my proposed structure, and some peaks are broad. What could be the cause?

A2: This often points to the presence of multiple species in equilibrium. For yohimbine-type alkaloids, two common phenomena are:

• Conformational Isomers (Rotamers): Slow rotation around single bonds (e.g., an amide bond if the ring were open) on the NMR timescale can lead to separate sets of signals for each conformer.

• Tautomers: These are isomers that readily interconvert, often through proton migration. Acquiring spectra in different solvents (e.g., CDCl₃ vs. DMSO-d₆) or at different temperatures can help identify tautomers, as the equilibrium may shift.

Q3: How can I distinguish Rauvoyunine B from its other diastereomers like yohimbine or pseudoyohimbine (B1205729) using NMR?

A3: Distinguishing between diastereomers relies on subtle but measurable differences in their NMR spectra.

• Chemical Shifts (δ): The spatial arrangement of atoms is different in diastereomers, leading to slight changes in the electronic environment of nuclei. This results in small variations in the ¹H and ¹³C chemical shifts, particularly for the carbons and protons at or near the stereocenters (C3, C16, C17, C20).[1]

• Coupling Constants (J): The three-bond coupling constants (³J) between protons are dependent on the dihedral angle between them, as described by the Karplus relationship. Different stereoisomers will have different dihedral angles, leading to different ³J values.

• NOE (Nuclear Overhauser Effect): NOESY or ROESY experiments detect through-space correlations between protons that are close to each other (typically < 5 Å). The pattern of NOE cross-peaks provides definitive evidence for the relative stereochemistry of the molecule.

Q4: The signals for my aromatic protons in the indole (B1671886) ring are difficult to assign. What is the best approach?

A4: The four aromatic protons on the indole ring of Rauvoyunine B can be assigned using a combination of HMBC and their characteristic splitting patterns.

• Start by identifying the proton with the lowest field chemical shift (most deshielded), which is typically H-9.

• Use COSY to identify the adjacent H-10, which will then couple to H-11, and finally to H-12.

• Confirm these assignments using HMBC correlations. For example, H-9 should show a correlation to C-8 and C-13. H-12 will show a correlation to C-8.

Troubleshooting Guides

Issue 1: Poor Signal-to-Noise Ratio

If your sample is of low concentration, you may struggle with a poor signal-to-noise ratio.

Solutions:

• Increase the Number of Scans: Doubling the number of scans will increase the signal-to-noise ratio by a factor of √2.

• Use a Cryoprobe: If available, a cryoprobe can significantly enhance sensitivity.

• Optimize Acquisition Parameters: Ensure that the relaxation delay (d1) is appropriate for your sample, typically 1-2 seconds for ¹H NMR. For ¹³C NMR, a longer relaxation delay may be needed for quaternary carbons.

Issue 2: Overlapping Solvent or Impurity Peaks

Solvent or impurity signals can obscure important peaks in your spectrum.

Solutions:

• Solvent Suppression: Modern NMR spectrometers have solvent suppression pulse sequences (e.g., presaturation) that can significantly reduce the intensity of the residual solvent peak.

• Purity Check: Ensure your sample is as pure as possible. Run a quick 2D experiment like HSQC to see if there are unexpected correlations that might indicate an impurity.

• Use a Different Deuterated Solvent: Sometimes, changing the solvent can shift the peaks of interest away from the overlapping signals.[3]

Data Presentation

Note: As fully assigned NMR data for Rauvoyunine B is not widely published, the following tables provide typical chemical shift ranges for the closely related yohimbine scaffold. These values serve as a good starting point for assignment.[4][5]

Table 1: Typical ¹H NMR Chemical Shifts for the Yohimbine Scaffold

Proton(s)	Chemical Shift Range (ppm)	Multiplicity
H-9	7.45 - 7.55	d
H-10	7.05 - 7.15	t
H-11	7.10 - 7.20	t
H-12	7.25 - 7.35	d
Indole N-H	7.80 - 8.10	br s
H-17	4.20 - 4.30	m
OCH₃	3.70 - 3.85	s
H-3	3.00 - 3.20	m
Aliphatic (various)	1.30 - 3.00	m

Table 2: Typical ¹³C NMR Chemical Shifts for the Yohimbine Scaffold

Carbon(s)	Chemical Shift Range (ppm)
C=O	175.0 - 176.0
C-2	136.0 - 137.0
C-13	127.0 - 128.0
C-8	134.0 - 135.0
Aromatic CH	110.0 - 122.0
C-17	66.0 - 68.0
C-3	61.0 - 62.0
C-5	52.0 - 53.0
OCH₃	51.5 - 52.5
Aliphatic CH, CH₂	21.0 - 60.0

Experimental Protocols

Below are generalized methodologies for key NMR experiments. Parameters should be optimized for the specific instrument and sample.

1. ¹H NMR Spectroscopy

• Pulse Program: Standard single-pulse (zg30 or similar).

• Solvent: CDCl₃ or DMSO-d₆.

• Temperature: 298 K.

• Acquisition Time: 2-3 seconds.

• Relaxation Delay (d1): 1-2 seconds.

• Number of Scans: 8-16.

2. ¹³C NMR Spectroscopy

• Pulse Program: Standard proton-decoupled (zgpg30 or similar).

• Solvent: CDCl₃ or DMSO-d₆.

• Temperature: 298 K.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds.

• Number of Scans: 1024 or more, depending on concentration.

3. COSY (Correlation Spectroscopy)

• Pulse Program: Standard gradient-selected COSY (cosygpqf or similar).

• Data Points: 2048 in F2, 256-512 in F1.

• Number of Scans: 2-4 per increment.

4. HSQC (Heteronuclear Single Quantum Coherence)

• Pulse Program: Standard gradient-selected, edited HSQC for multiplicity information (hsqcedetgpsp or similar).[2]

• ¹J(C,H) Coupling Constant: Optimized for ~145 Hz.

• Data Points: 2048 in F2, 256 in F1.

• Number of Scans: 4-8 per increment.

5. HMBC (Heteronuclear Multiple Bond Correlation)

• Pulse Program: Standard gradient-selected HMBC (hmbcgplpndqf or similar).

• ⁿJ(C,H) Coupling Constant: Optimized for a range, typically 8 Hz.[2]

• Data Points: 2048 in F2, 256 in F1.

• Number of Scans: 8-16 per increment.

Visualizations

Caption: Troubleshooting workflow for NMR signal assignment.

Caption: Logical relationships between key 2D NMR experiments.

References

• 1. Collective total synthesis of stereoisomeric yohimbine alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. Yohimbine(146-48-5) 1H NMR [m.chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Analysis of the Biological Activity of Rauvoyunine B and Other Picraline Alkaloids

A comprehensive guide for researchers and drug development professionals on the bioactivity of Rauvoyunine B in comparison to other notable picraline (B586500) alkaloids, including picraline, akuammiline, pseudoakuammigine, and akuammicine.

This guide provides an objective comparison of the reported biological activities of Rauvoyunine B and other selected picraline alkaloids. The information is compiled from various scientific studies to assist researchers, scientists, and drug development professionals in understanding the therapeutic potential of these natural compounds. This document summarizes available quantitative data, details experimental methodologies, and visualizes relevant biological pathways.

Introduction to Picraline Alkaloids

Picraline alkaloids are a class of monoterpenoid indole (B1671886) alkaloids isolated primarily from plants of the Apocynaceae family, such as Picralima nitida. These compounds share a common structural scaffold and have been investigated for a range of pharmacological activities, including analgesic, anti-inflammatory, antimicrobial, and anticancer effects. While some picraline alkaloids have been the subject of numerous studies, comparative data, particularly for less common alkaloids like Rauvoyunine B, remains limited.

Comparative Biological Activity

While direct comparative studies of Rauvoyunine B against other picraline alkaloids are scarce in the currently available literature, this guide collates the existing quantitative data for individual alkaloids to provide a baseline for comparison. The following tables summarize the reported half-maximal inhibitory concentration (IC₅₀), median effective dose (ED₅₀), and minimum inhibitory concentration (MIC) values for anti-inflammatory, anticancer, and antimicrobial activities, where available.

Anti-Inflammatory and Analgesic Activity

Several picraline alkaloids have demonstrated potential as anti-inflammatory and analgesic agents. Notably, pseudoakuammigine has been studied for its effects on inflammation and pain.

Table 1: Anti-Inflammatory and Analgesic Activity of Picraline Alkaloids

Alkaloid	Assay	Species	IC₅₀ / ED₅₀ (µM)	Reference
Pseudoakuammigine	Analgesic (Tail flick)	Rat	10 (ED₅₀)	[1]
Akuammiline Derivatives (e.g., Compounds 9 and 17c)	Anti-proliferative (Rheumatoid Arthritis Fibroblast-Like Synoviocytes)	Human	3.22 ± 0.29 (IC₅₀) and 3.21 ± 0.31 (IC₅₀) respectively	[2][3]
Rauvoyunine B	No data available	-	-
Picraline	No data available	-	-
Akuammicine	No data available	-	-

Note: The anti-proliferative activity against fibroblast-like synoviocytes is an in vitro measure relevant to rheumatoid arthritis, an inflammatory condition.

Anticancer Activity

The cytotoxic effects of some picraline alkaloids against various cancer cell lines have been investigated, suggesting their potential as anticancer agents.

Table 2: Anticancer Activity of Picraline Alkaloids

Alkaloid	Cell Line	IC₅₀ (µM)	Reference
Macroline-Akuammiline Bisindole Alkaloids (from Alstonia penangiana)	KB, vincristine-resistant KB, PC-3, LNCaP, MCF7, MDA-MB-231, HT-29, HCT 116, A549	0.3 - 8.3	[4][5]
Rauvoyunine B	No data available	-	-
Picraline	No data available	-	-
Pseudoakuammigine	No data available	-	-
Akuammicine	No data available	-	-

Antimicrobial Activity

Information regarding the antimicrobial properties of Rauvoyunine B and other specific picraline alkaloids is limited in the reviewed literature. While extracts of plants containing these alkaloids have shown antimicrobial effects, specific MIC values for the isolated compounds are not widely reported.

Table 3: Antimicrobial Activity of Picraline Alkaloids

Alkaloid	Bacterial/Fungal Strain	MIC (µg/mL)	Reference
Rauvoyunine B	No data available	-	-
Picraline	No data available	-	-
Akuammiline	No data available	-	-
Pseudoakuammigine	No data available	-	-
Akuammicine	No data available	-	-

Opioid Receptor Activity

A significant area of research for picraline alkaloids has been their interaction with opioid receptors, which is relevant to their analgesic effects.

Table 4: Opioid Receptor Binding and Functional Activity

Alkaloid	Receptor Target	Kᵢ (nM)	EC₅₀ (nM)	Activity	Reference
Akuammicine	Kappa Opioid Receptor (KOR)	89	240	Agonist	[6]
Pseudoakuammigine	Mu Opioid Receptor (µOR)	Weak agonist activity reported	-	Agonist	[7]
Akuammine	Mu Opioid Receptor (µOR)	Weak agonist activity reported	-	Agonist
Rauvoyunine B	No data available	-	-	-
Picraline	No data available	-	-	-

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for the key experiments cited in this guide.

In Vitro Anti-Inflammatory Assay: Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

This assay is a common method to screen for anti-inflammatory activity by measuring the inhibition of nitric oxide, a key inflammatory mediator.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 × 10⁵ cells/mL and allowed to adhere overnight.

• Treatment: The cells are pre-treated with various concentrations of the test alkaloids for 1 hour.

• Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) at a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Measurement: The concentration of nitrite, a stable product of NO, in the culture supernatant is measured using the Griess reagent. 100 µL of supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• Absorbance Reading: The absorbance is measured at 540 nm using a microplate reader.

• Calculation: The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC₅₀ value is determined from the dose-response curve.

In Vitro Anticancer Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubated overnight.

• Treatment: The cells are treated with various concentrations of the test alkaloids and incubated for 48-72 hours.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Reading: The absorbance is measured at a wavelength of 490 nm.

• Calculation: Cell viability is expressed as a percentage of the control (untreated cells), and the IC₅₀ value is calculated.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized inoculum of the test microorganism is prepared in a suitable broth medium to a density of approximately 5 × 10⁵ CFU/mL.

• Serial Dilution: The test alkaloid is serially diluted in a 96-well microtiter plate containing broth.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the alkaloid that completely inhibits visible growth of the microorganism.

Signaling Pathways and Mechanisms of Action

The precise signaling pathways modulated by Rauvoyunine B are not yet elucidated. However, the known interactions of other picraline alkaloids, particularly with opioid receptors, provide a starting point for understanding their potential mechanisms of action.

Opioid Receptor Signaling

The analgesic effects of alkaloids like pseudoakuammigine are believed to be mediated through their interaction with opioid receptors, primarily the mu-opioid receptor (µOR). Activation of µORs, which are G-protein coupled receptors (GPCRs), can lead to the inhibition of adenylyl cyclase, a decrease in intracellular cAMP levels, and modulation of ion channels, ultimately resulting in reduced neuronal excitability and pain perception. Akuammicine has been shown to be an agonist at the kappa opioid receptor (KOR), which is also involved in analgesia.

Caption: Opioid receptor signaling pathway potentially activated by picraline alkaloids.

General Experimental Workflow for Bioactivity Screening

The process of identifying and characterizing the biological activity of natural products like picraline alkaloids typically follows a standardized workflow.

Caption: General workflow for the bioactivity screening of picraline alkaloids.

Conclusion

The available data suggests that picraline alkaloids, as a class, exhibit a range of interesting biological activities, particularly in the areas of analgesia and anti-inflammatory effects, likely mediated through interactions with opioid receptors. Akuammiline derivatives have also shown promise in cancer cell line studies. However, there is a clear lack of specific experimental data for Rauvoyunine B, highlighting a gap in the current research landscape. Further in-depth studies are required to elucidate the specific biological activities and mechanisms of action of Rauvoyunine B and to enable a direct and comprehensive comparison with other picraline alkaloids. Such research would be invaluable for tapping into the full therapeutic potential of this diverse class of natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. In vitro antibacterial activity of kasugamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ajmaline, Oxindole, and Cytotoxic Macroline-Akuammiline Bisindole Alkaloids from Alstonia penangiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure–Activity Relationship for the Picolinamide Antibacterials that Selectively Target Clostridioides difficile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Hepatic injury is associated with cell cycle arrest and apoptosis with alteration of cyclin A and D1 in ammonium chloride-induced hyperammonemic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cytotoxicity of Novel Compounds in Human Tumor Cell Lines

Comparative Cytotoxicity Data

The cytotoxic potential of a compound is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell viability. A lower IC50 value indicates a higher cytotoxic potency. The following table summarizes the IC50 values of two example carbazole (B46965) and acridone (B373769) alkaloids, Clausine-B and Arborinine, against a panel of human tumor cell lines. This tabular format allows for a clear and direct comparison of a compound's activity across different cancer types.

Table 1: Comparative in vitro Cytotoxicity (IC50) of Selected Alkaloids

Compound	Cell Line	Cancer Type	IC50 (µg/mL)
Clausine-B	MDA-MB-231	Breast (non-hormone-dependent)	21.50 ± 0.04
HeLa	Cervical	22.90 ± 0.45
CAOV3	Ovarian	27.00 ± 0.29
HepG2	Hepatic	28.94 ± 0.00
MCF-7	Breast (hormone-dependent)	52.90 ± 8.49
Arborinine	HeLa	Cervical	1.84
MCF-7	Breast (hormone-dependent)	11.74
A431	Skin Epidermoid Carcinoma	12.95

Experimental Protocols

A standardized and reproducible experimental protocol is crucial for obtaining reliable cytotoxicity data. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.

MTT Assay Protocol

Objective: To determine the concentration at which a test compound inhibits the growth of a human tumor cell line by 50% (IC50).

Principle: The MTT assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan (B1609692) crystals by metabolically active cells. The viable cells contain NAD(P)H-dependent oxidoreductase enzymes which reduce the MTT to formazan.[1] The insoluble formazan crystals are then dissolved, and the absorbance of the resulting colored solution is quantified, which is directly proportional to the number of viable cells.

Materials:

• Human tumor cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (e.g., Rauvoyunine B)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in the cell culture medium.

  • After 24 hours of incubation, remove the medium from the wells and add 100 µL of the medium containing different concentrations of the test compound.

  • Include a vehicle control (medium with the solvent used to dissolve the compound) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[1]

  • Incubate the plate for 4 hours in a humidified atmosphere (e.g., +37 °C, 5-6.5% CO₂).[1]

• Solubilization of Formazan:

  • Add 100 µL of the solubilization solution into each well.[1]

  • Allow the plate to stand overnight in the incubator in a humidified atmosphere to ensure complete solubilization of the purple formazan crystals.[1]

• Data Acquisition:

  • Measure the absorbance of the samples using a microplate reader at a wavelength of 570 nm.

• Data Analysis:

  • The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100.

  • The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for assessing the in vitro cytotoxicity of a novel compound.

Caption: General workflow for in vitro cytotoxicity testing.

Signaling Pathway: Apoptosis

Cytotoxic compounds often induce cell death through the activation of apoptosis, or programmed cell death. Understanding the underlying signaling pathways is crucial for elucidating the mechanism of action. The intrinsic and extrinsic pathways are two major routes to apoptosis. The extrinsic pathway is initiated by the binding of death ligands to their receptors on the cell surface.[2] The intrinsic pathway is triggered by intracellular stress and leads to the release of cytochrome c from the mitochondria.[2] Both pathways converge on the activation of caspases, which are the executioners of apoptosis.

Caption: Simplified overview of the apoptotic signaling pathways.

References

• 1. merckmillipore.com [merckmillipore.com]
• 2. Cytotoxicity Testing: Everything You Need to Know | Test Labs [testlabsuk.com]

A Comparative Guide to the Structure-Activity Relationship of Yohimbine Derivatives as Potential Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Rauvoyunine B, a member of the Rauvolfia alkaloid family, shares a structural scaffold with the more extensively studied yohimbine (B192690). Due to a scarcity of specific research on Rauvoyunine B derivatives, this guide focuses on the structure-activity relationships (SAR) of yohimbine analogs as a predictive model. Yohimbine and its derivatives have garnered significant interest for their diverse biological activities, including their traditional use as α2-adrenergic receptor antagonists and emerging potential as cytotoxic agents against cancer cells. This guide provides a comparative analysis of yohimbine derivatives, summarizing their biological activities, detailing relevant experimental protocols, and illustrating key structure-activity relationships.

Data Presentation: Cytotoxicity of Conformationally Liberated Yohimbine Analogues

Recent studies have explored the cytotoxic effects of novel yohimbine analogues where the rigid tetracyclic structure is altered. These "conformationally liberated" analogues have shown modest activity against various cancer cell lines. The following table summarizes the half-maximal inhibitory concentration (IC50) values of several of these derivatives.

Compound ID	Pancreatic Cancer (PATU-8988) IC50 (µM)	Gastric Cancer (SGC-7901) IC50 (µM)	Normal Gastric Mucosa (GES-1) IC50 (µM)
(±)-15a	190 ± 9	104 ± 13	93 ± 17
(±)-16a	298 ± 12	233 ± 12	223 ± 4
(±)-16b	353 ± 10	290 ± 7	253 ± 7
(±)-17	489 ± 30	120 ± 15	392 ± 29

Data sourced from a study on the synthesis and cytotoxic evaluation of conformationally liberated yohimbine analogues[1].

Experimental Protocols

MTT Assay for Cytotoxicity Screening

This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay, a colorimetric method to assess the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., PATU-8988, SGC-7901) and a normal cell line (e.g., GES-1)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Yohimbine derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the yohimbine derivatives. Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Radioligand Binding Assay for α2-Adrenergic Receptor Affinity

This protocol describes a method to determine the binding affinity of yohimbine derivatives to α2-adrenergic receptors using a radiolabeled ligand.

Materials:

• Cell membranes expressing α2-adrenergic receptors

• Radiolabeled ligand (e.g., [3H]yohimbine)

• Unlabeled yohimbine derivatives (test compounds)

• Binding buffer

• Wash buffer

• Glass fiber filters

• Scintillation counter

Procedure:

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled test compounds.

• Equilibrium: Allow the binding to reach equilibrium (typically 60-120 minutes at room temperature).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specific binding.

• Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the test compound to determine the Ki (inhibitory constant).

cAMP Inhibition Assay for Functional Antagonism

This protocol is used to assess the functional antagonist activity of yohimbine derivatives at Gαi-coupled α2-adrenergic receptors by measuring the inhibition of cAMP production.

Materials:

• Cells expressing α2-adrenergic receptors

• Forskolin (B1673556) (an adenylyl cyclase activator)

• Agonist for the α2-adrenergic receptor (e.g., UK 14,304)

• Yohimbine derivatives (test compounds)

• cAMP assay kit (e.g., HTRF, ELISA)

• 384-well plates

Procedure:

• Cell Stimulation: Pre-incubate the cells with varying concentrations of the yohimbine derivatives.

• Agonist Addition: Stimulate the cells with a fixed concentration of the α2-adrenergic receptor agonist in the presence of forskolin to induce cAMP production.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP concentration against the concentration of the test compound to determine the IC50 value for the inhibition of the agonist-induced response.

Visualizations

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of yohimbine derivatives.

Interaction of Yohimbine Derivatives with α2-Adrenergic Receptor

Caption: Antagonistic action of yohimbine derivatives on α2-adrenergic receptors.

Structure-Activity Relationship of Yohimbine Derivatives

Caption: SAR summary for key modifications on the yohimbine scaffold.

References

• 1. benchchem.com [benchchem.com]

Validating the Cytotoxic Effects of Rauvoyunine B: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic effects of Rauvoyunine B, a picraline-type indole (B1671886) alkaloid isolated from Rauvolfia yunnanensis. Due to the limited publicly available data on its specific mechanisms of action, this document focuses on presenting the existing cytotoxicity data for Rauvoyunine B and its analog, Rauvoyunine C, in comparison with the standard chemotherapeutic agent, cisplatin. This guide also details the experimental protocols for assessing cytotoxicity and proposes a potential signaling pathway based on the known effects of related indole alkaloids.

Comparative Cytotoxicity Data

The cytotoxic activities of Rauvoyunine B and Rauvoyunine C were evaluated against five human cancer cell lines. The half-maximal inhibitory concentration (IC50) values are presented below, alongside comparative data for cisplatin, a widely used chemotherapy drug.

Compound	HL-60 (Leukemia) IC50 (µM)	SMMC-7721 (Hepatoma) IC50 (µM)	A-549 (Lung Cancer) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)	SW480 (Colon Cancer) IC50 (µM)
Rauvoyunine B	> 40	> 40	> 40	> 40	> 40
Rauvoyunine C	2.70	3.80	11.91	3.79	3.93
Cisplatin	~2.5[1][2]	~10.5[3]	~15.8[3]	~19.7[2][4]	~7.2

Note: The IC50 values for Rauvoyunine B and C are from the primary study by Gao et al. (2011). Cisplatin values are aggregated from multiple sources for comparison and may have been determined under different experimental conditions.

Experimental Protocols

The following is a detailed methodology for the MTT assay, a colorimetric assay for assessing cell metabolic activity, which was used to determine the cytotoxic effects of Rauvoyunine B and C.

MTT Assay for Cytotoxicity

• Cell Seeding: Cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, SW480) are seeded in 96-well plates at a density of 5 × 10^4 cells/mL and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (Rauvoyunine B, Rauvoyunine C) and a positive control (e.g., cisplatin) for 72 hours. A negative control group receives only the vehicle (e.g., DMSO).

• MTT Addition: After the incubation period, 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS) is added to each well.

• Incubation: The plates are incubated for an additional 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Solubilization: The supernatant is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.

Visualizing Experimental and Logical Relationships

To aid in the conceptualization of the experimental process and potential mechanisms, the following diagrams have been generated using the DOT language.

Experimental workflow for the MTT cytotoxicity assay.

Hypothetical signaling pathway for Rauvoyunine B-induced apoptosis.

References

• 1. Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of in Vitro Cytotoxicity and Apoptogenic Activity of Magnesium Chloride and Cisplatin as Conventional Chemotherapeutic Agents in the MCF-7 Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. <i>In vitro</i> cytotoxicity in A549, Hepg2, MCF-7, and DLD-1 cancer cell lines and ADME/toxin analysis of a benzimidazole derivative - Journal of King Saud University - Science [jksus.org]
• 4. A PRELIMINARY REPORT ON THE LACK OF TOXICITY OF A PREPARATION OF TOTAL RAUWOLFIA ALKALOIDS - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Cross-Reactivity: A Comparative Guide to Rauvoyunine B in Biological Assays

For researchers, scientists, and drug development professionals, understanding the cross-reactivity of a compound is paramount to accurate and reliable experimental outcomes. This guide provides a comprehensive comparison of Rauvoyunine B, a representative Rauvolfia alkaloid, with other members of its class, focusing on its potential for cross-reactivity in common biological assays for adrenergic and serotonin (B10506) receptors.

Rauvolfia alkaloids, a class of indole (B1671886) alkaloids isolated from plants of the Rauvolfia genus, are known for their diverse pharmacological activities, primarily interacting with components of the sympathetic nervous system.[1][2] These compounds often exhibit activity at multiple receptor subtypes, leading to potential cross-reactivity in biological assays. This guide will delve into the specifics of this cross-reactivity, providing detailed experimental protocols and data presented for clear comparison.

Understanding the Molecular Targets

Rauvolfia alkaloids typically exert their effects by modulating the release and uptake of neurotransmitters such as norepinephrine (B1679862) and serotonin.[1] This interaction profile means they are likely to bind to various adrenergic and serotonin receptor subtypes, which are G-protein coupled receptors (GPCRs) crucial in regulating a wide array of physiological functions.

Comparative Binding Affinities

To illustrate potential cross-reactivity, the following table summarizes the hypothetical binding affinities (Ki, nM) of Rauvoyunine B and other common Rauvolfia alkaloids for a panel of adrenergic and serotonin receptor subtypes. Lower Ki values indicate higher binding affinity.

Compound	α1-Adrenergic	α2-Adrenergic	β-Adrenergic	5-HT1A	5-HT2A
Rauvoyunine B	15	5	150	25	10
Reserpine	10	2	200	50	8
Ajmalicine (Raubasine)	5	50	>1000	100	75
Yohimbine	200	1	>1000	500	300

Note: The data presented in this table is illustrative and intended for comparative purposes. Actual binding affinities may vary based on experimental conditions.

Experimental Protocols

Accurate assessment of cross-reactivity relies on robust and well-defined experimental protocols. Below are detailed methodologies for key assays used to determine the binding affinity and functional activity of compounds like Rauvoyunine B.

Radioligand Binding Assay for Adrenergic and Serotonin Receptors

This assay directly measures the affinity of a compound for a specific receptor by competing with a radiolabeled ligand.[3][4][5]

Objective: To determine the binding affinity (Ki) of Rauvoyunine B for a specific adrenergic or serotonin receptor subtype.

Materials:

• Cell membranes expressing the target receptor subtype.

• A specific radioligand for the target receptor (e.g., [³H]Prazosin for α1-adrenergic, [³H]Yohimbine for α2-adrenergic, [¹²⁵I]Cyanopindolol for β-adrenergic, [³H]8-OH-DPAT for 5-HT1A, [³H]Ketanserin for 5-HT2A).

• Rauvoyunine B and other test compounds at various concentrations.

• A known non-specific binding agent (e.g., a high concentration of an unlabeled antagonist).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate ions).

• 96-well microplates and glass fiber filters.

• Scintillation fluid and a scintillation counter.

Procedure:

• Preparation of Reagents: Prepare stock solutions of Rauvoyunine B and other test compounds and perform serial dilutions. Dilute cell membranes and the radioligand in the assay buffer.

• Assay Setup: In a 96-well microplate, add the assay buffer, either the test compound, the non-specific binding agent, or buffer for total binding.

• Initiation of Binding: Add the radioligand solution, followed by the diluted cell membrane preparation to start the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a set period (e.g., 60 minutes) to reach equilibrium.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters using a cell harvester. Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a competition binding model to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the radioligand concentration and Kd is its dissociation constant.

Functional Calcium Flux Assay for 5-HT2A Receptor

This cell-based assay measures the functional activity of a compound by detecting changes in intracellular calcium concentration following receptor activation.[6]

Objective: To determine if Rauvoyunine B acts as an agonist or antagonist at the 5-HT2A receptor.

Materials:

• A cell line stably expressing the human 5-HT2A receptor (e.g., HiTSeeker 5HTR2A Cell Line).

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• A known 5-HT2A agonist (e.g., serotonin) and antagonist.

• Rauvoyunine B at various concentrations.

• Assay buffer (e.g., Hank's Balanced Salt Solution with 20 mM HEPES).

• A fluorescence microplate reader.

Procedure:

• Cell Preparation: Plate the cells in a 96-well black-walled, clear-bottom plate and allow them to attach overnight.

• Dye Loading: Load the cells with the calcium-sensitive dye for a specified time at 37°C.

• Compound Addition: Add Rauvoyunine B or control compounds to the wells. For antagonist testing, pre-incubate with the test compound before adding the agonist.

• Fluorescence Measurement: Measure the fluorescence intensity before and after the addition of the agonist using a fluorescence microplate reader.

• Data Analysis: Calculate the change in fluorescence to determine the intracellular calcium concentration. Plot the response against the compound concentration to determine the EC50 (for agonists) or IC50 (for antagonists).

Visualizing Pathways and Workflows

To further clarify the concepts discussed, the following diagrams, generated using Graphviz, illustrate a key signaling pathway and a typical experimental workflow.

Caption: Gq-coupled receptor signaling cascade.

Caption: Radioligand binding assay workflow.

By carefully selecting assays and understanding the potential for cross-reactivity, researchers can ensure the generation of high-quality, reproducible data, ultimately accelerating the drug discovery and development process.

References

• 1. ijsr.net [ijsr.net]
• 2. greenpharmacy.info [greenpharmacy.info]
• 3. Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. innoprot.com [innoprot.com]

Benchmarking Rauvoyunine B: A Comparative Analysis Against Known Cytotoxic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the cytotoxic potential of Rauvoyunine B, a novel investigational compound, against established cytotoxic agents: Doxorubicin (B1662922), Cisplatin, and Paclitaxel. The objective of this document is to furnish researchers, scientists, and drug development professionals with a data-driven comparison to facilitate informed decisions in anticancer drug discovery and development. This guide summarizes key experimental data, details the methodologies employed, and visualizes the pertinent biological pathways and experimental workflows.

Data Presentation: Comparative Cytotoxicity

The cytotoxic activity of Rauvoyunine B and standard chemotherapeutic agents was evaluated across a panel of human cancer cell lines: MCF-7 (breast adenocarcinoma), A549 (lung carcinoma), and HeLa (cervical adenocarcinoma). The half-maximal inhibitory concentration (IC50) values, which represent the concentration of a drug required for 50% inhibition of cell viability in vitro, are presented in the table below. Lower IC50 values are indicative of higher cytotoxic potency. It is important to note that IC50 values can vary between laboratories due to differing experimental conditions, such as cell passage number and specific assay protocols.[1]

Compound	IC50 (µM) in MCF-7	IC50 (µM) in A549	IC50 (µM) in HeLa
Rauvoyunine B	5.2	7.8	6.5
Doxorubicin	0.8[2]	1.2	0.5[3]
Cisplatin	15.6	10.2	8.9
Paclitaxel	0.01	0.005	0.008

Note: The IC50 values for Rauvoyunine B are hypothetical and presented for illustrative benchmarking purposes.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and transparency.

Cell Culture and Maintenance

MCF-7, A549, and HeLa cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which serves as an indicator of cell viability.[1]

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for cell attachment.[4]

• Compound Treatment: A serial dilution of the test compounds (Rauvoyunine B, Doxorubicin, Cisplatin, Paclitaxel) is prepared in the culture medium. The existing medium is removed from the wells and replaced with the medium containing various concentrations of the test compounds. A control group of cells is treated with the vehicle (e.g., DMSO) at the same concentration as the highest drug concentration.[4]

• Incubation: Plates are incubated for 48-72 hours.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. IC50 values are determined from the dose-response curves.

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This assay is used to detect apoptosis, a form of programmed cell death.

• Cell Treatment: Cells are treated with the respective compounds at their IC50 concentrations for 24 hours.

• Cell Harvesting: Cells are harvested, washed with cold PBS, and resuspended in Annexin V binding buffer.

• Staining: Annexin V-FITC and Propidium Iodide (PI) are added to the cell suspension and incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Mandatory Visualizations

Diagrams created using Graphviz (DOT language) illustrate key processes and pathways related to cytotoxicity benchmarking.

Workflow for in vitro cytotoxicity testing.

Key pathways leading to apoptosis.

Many chemotherapeutic agents induce cell death through apoptosis, which can be initiated via two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial) pathways.[5] Both pathways converge on the activation of executioner caspases, such as caspase-3, which then cleave various cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.[5][6] The hypothetical mechanism of Rauvoyunine B is proposed to involve the intrinsic pathway, similar to the action of some other natural cytotoxic compounds.[7]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The comparison of cytotoxicity of the anticancer drugs doxorubicin and ellipticine to human neuroblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Apoptosis Signaling | Bio-Techne [bio-techne.com]
• 6. The In Vitro and In Vivo Anticancer Properties of Chalcone Flavokawain B through Induction of ROS-Mediated Apoptotic and Autophagic Cell Death in Human Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Butein Shows Cytotoxic Effects and Induces Apoptosis in Human Ovarian Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]